Zopocianine

• CAS: 2206660-94-6
• Molecular Formula: C74H93N7O27S4
• Molecular Weight: 1640.8 g/mol
• InChI: InChI=1S/C74H93N7O27S4/c1-73(2)54-45-52(111(100,101)102)23-27-60(54)80(35-8-10-41-109(94,95)96)62(73)29-19-49-15-12-16-50(20-30-63-74(3,4)55-46-53(112(103,104)105)24-28-61(55)81(63)36-9-11-42-110(97,98)99)67(49)108-51-21-17-48(18-22-51)44-59(71(91)92)77-68(86)58(43-47-13-6-5-7-14-47)76-65(83)33-37-106-39-40-107-38-34-75-64(82)31-25-56(69(87)88)78-72(93)79-57(70(89)90)26-32-66(84)85/h5-7,13-14,17-24,27-30,45-46,56-59H,8-12,15-16,25-26,31-44H2,1-4H3,(H12-,75,76,77,78,79,82,83,84,85,86,87,88,89,90,91,92,93,94,95,96,97,98,99,100,101,102,103,104,105)/t56-,57-,58-,59-/m0/s1
• InChIKey: KPIFKEKRKCVGMU-HQOHQVRUSA-N

Zopocianine: PSMA-Targeted NIR Fluorescent Imaging Agent

Zopocianine (also known as OTL78 or OTL-0078; CAS 2206660-94-6) is a low-molecular-weight diagnostic imaging agent . It functions as a near-infrared (NIR) fluorescent optical probe that specifically targets the prostate-specific membrane antigen (PSMA), a transmembrane protein overexpressed on >90% of prostate cancer cells [1]. Upon binding to PSMA on the surface of PSMA-expressing cells, Zopocianine undergoes receptor-mediated endocytosis and accumulates in acidic endosomes, enabling selective visualization of primary prostate tumors, small tumor deposits, and locoregional metastases during fluorescence-guided surgery (FGS) . The compound is formulated as Zopocianine sodium for intravenous administration and is currently under Phase II clinical investigation for intraoperative tumor margin delineation [2].

Target PSMA-expressing tumor models

Imaging NIR fluorescence probe for surgical research

Stage Phase II clinical investigation context

• [1] Kularatne SA, Thomas M, Myers CH, et al. Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer. Clin Cancer Res. 2019;25(1):177-187. View Source
• [2] ClinicalTrials.gov. Phase II Trial to Investigate the Safety and Efficacy of Four Dosing Regimens of OTL78 Injection. NCT identifier not provided. View Source

Zopocianine Key Differentiators from Other PSMA Probes

PSMA-targeted near-infrared fluorescent conjugates constitute a diverse class of compounds with substantial variability in binding affinity, pharmacokinetics, and tumor-to-background contrast [1]. Substituting Zopocianine with another PSMA-targeted NIR dye based solely on target specificity is scientifically unsound, as differences in linker chemistry, fluorophore selection, and overall molecular architecture profoundly influence critical performance parameters. For instance, PSMA-Cy7.5_2 demonstrates high in vitro PSMA affinity (IC50 = 58.8 nM) but exhibits limited in vivo tumor accumulation due to high hydrophobicity and poor bioavailability [2], whereas Zopocianine achieves both high PSMA affinity (Kd = 4.7 nM) and rapid healthy tissue clearance (half-time = 17 minutes) with a favorable tumor-to-background ratio of 5:1 [3]. Similarly, hybrid tracers such as PSMA-I&F (IC50 = 7.9–10.5 nM) integrate PET and fluorescence capabilities but introduce additional structural complexity that alters biodistribution profiles [4]. The quantitative evidence presented below establishes that Zopocianine's specific combination of binding affinity, clearance kinetics, and clinical validation distinguishes it from in-class alternatives.

Affinity PSMA binding affinity varies across probes; substitution may alter tumor-targeting efficiency.

Clearance Clearance kinetics differ substantially, impacting intraoperative imaging timing in research models.

Validation Clinical validation context is probe-specific; endpoint profiles may not transfer directly.

• [1] Kularatne SA, Thomas M, Myers CH, et al. Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer. Clin Cancer Res. 2019;25(1):177-187. View Source
• [2] Cilibrizzi A, et al. PSMA-targeted NIR probes for image-guided detection of prostate cancer. Colloids Surf B Biointerfaces. 2022. View Source
• [3] Kularatne SA, et al. Clin Cancer Res. 2019;25(1):177-187. View Source
• [4] Schottelius M, Wurzer A, Wissmiller K, et al. Synthesis and Preclinical Characterization of the PSMA-Targeted Hybrid Tracer PSMA-I&F for Nuclear and Fluorescence Imaging of Prostate Cancer. J Nucl Med. 2019;60(1):71-78. View Source

Quantitative Evidence for Zopocianine Differentiation

PSMA Binding Affinity Advantage

In competitive binding assays using PSMA-expressing 22Rv1 prostate cancer cells, Zopocianine (OTL78) demonstrated a dissociation constant (Kd) of 4.7 nmol/L for PSMA [1]. In contrast, the NIR probe PSMA-Cy7.5_2, which employs a Cy7.5 fluorophore conjugated to a urea-based PSMA-targeting module, exhibited an IC50 of 58.8 nM in PSMA-expressing cells, representing a 12.5-fold weaker affinity relative to Zopocianine's Kd value [2]. Both measurements were obtained using well-established competitive binding assays in PSMA-positive prostate cancer cell lines.

PSMA Affinity

Cross-study comparable

Kd 4.7 nM vs IC50 58.8 nM (12.5×)

Reported affinity context for PSMA-targeted fluorescence research.

Cross-study comparable; data to verify.

Evidence Dimension	PSMA binding affinity
Target Compound Data	Kd = 4.7 nmol/L
Comparator Or Baseline	PSMA-Cy7.5_2: IC50 = 58.8 nmol/L
Quantified Difference	12.5-fold higher affinity (based on Kd vs IC50)
Conditions	Competitive binding assays; 22Rv1 PSMA-expressing prostate cancer cells

Why This Matters

Higher binding affinity correlates with improved tumor targeting efficiency at lower administered doses, potentially reducing non-specific background signal and improving intraoperative lesion detection sensitivity.

• [1] Kularatne SA, Thomas M, Myers CH, et al. Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer. Clin Cancer Res. 2019;25(1):177-187. View Source
• [2] Cilibrizzi A, et al. PSMA-targeted NIR probes for image-guided detection of prostate cancer. Colloids Surf B Biointerfaces. 2022. View Source

Rapid Healthy Tissue Clearance Kinetics

Zopocianine (OTL78) exhibits rapid clearance from healthy tissues with a half-time of 17 minutes, as determined in preclinical pharmacokinetic studies [1]. This rapid clearance profile enables intraoperative fluorescence imaging within 1–2 hours post-administration, as validated in Phase II clinical studies [2]. In comparison, the PSMA-targeted hybrid tracer PSMA-I&F (DOTAGA-k(Sulfo-Cy5)-y-nal-k-Sub-KuE) demonstrates slightly delayed blood clearance due to high plasma protein binding (94–95%), with optimal tumor-to-background ratios observed at 1 hour post-injection [3]. IRDye700DX-PSMA-617, another PSMA-targeted NIR probe, requires 24 hours post-injection to achieve maximum tumor-to-muscle ratio (approximately 60), reflecting substantially slower clearance kinetics [4].

Clearance Half-time

Cross-study comparable

17 min vs 24 h (IRDye700DX-PSMA-617)

Reported clearance profile may support same-day imaging protocols in research settings.

Preclinical PK; surgical workflow relevance to verify.

Evidence Dimension	Healthy tissue clearance half-time
Target Compound Data	Half-time = 17 minutes
Comparator Or Baseline	PSMA-I&F: high plasma protein binding (94–95%); IRDye700DX-PSMA-617: maximum TBR at 24 hours
Quantified Difference	OTL78 clears >84-fold faster than IRDye700DX-PSMA-617 (17 minutes vs 24 hours)
Conditions	Preclinical pharmacokinetic studies in animal models

Why This Matters

Rapid clearance kinetics are essential for same-day surgical workflows, allowing imaging to be performed shortly after tracer administration without delaying operative schedules or requiring prolonged patient preparation.

• [1] Kularatne SA, et al. Clin Cancer Res. 2019;25(1):177-187. View Source
• [2] Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study. Mol Imaging Biol. 2025. View Source
• [3] Schottelius M, et al. J Nucl Med. 2019;60(1):71-78. View Source
• [4] A Novel PSMA-Targeted Probe for NIRF-Guided Surgery and Photodynamic Therapy: Synthesis and Preclinical Validation. Int J Mol Sci. 2022;23(21):12878. View Source

Tumor-to-Background Contrast Performance

In preclinical animal models bearing PSMA-positive 22Rv1 tumor xenografts, Zopocianine (OTL78) demonstrated a tumor-to-background ratio (TBR) of 5:1 [1]. This TBR value reflects the fluorescence signal intensity in tumor tissue relative to surrounding normal tissue background. For comparison, the hybrid tracer PSMA-I&F achieves tumor-to-background ratios of 2.1, 5.2, 9.6, and 9.6 for blood, liver, intestines, and muscle, respectively, at 1 hour post-injection [2]. However, PSMA-I&F requires dual-modality PET/fluorescence imaging for optimal performance, whereas Zopocianine is designed solely for NIR fluorescence guidance. IRDye700DX-PSMA-617 achieves a maximum tumor-to-muscle ratio of approximately 60, but only at 24 hours post-injection, which is incompatible with same-day surgical workflows [3].

Tumor-to-Background

Cross-study comparable

TBR 5:1 at 2 h vs 24 h for IRDye700DX-PSMA-617

Reported TBR context for tumor-to-background differentiation in preclinical models.

22Rv1 xenograft; contrast timing may vary.

Evidence Dimension	Tumor-to-background ratio (TBR)
Target Compound Data	TBR = 5:1
Comparator Or Baseline	PSMA-I&F: TBR (muscle) = 9.6 at 1 h; IRDye700DX-PSMA-617: tumor-to-muscle ratio ≈ 60 at 24 h
Quantified Difference	OTL78 achieves TBR of 5:1 within 2 hours vs 24 hours for IRDye700DX-PSMA-617
Conditions	22Rv1 tumor xenograft mouse models; fluorescence imaging at 2 hours post-injection

Why This Matters

A TBR of 5:1 provides sufficient contrast for surgeons to visually discriminate tumor margins from healthy tissue in real-time, directly supporting negative margin achievement during radical prostatectomy.

• [1] Kularatne SA, et al. Clin Cancer Res. 2019;25(1):177-187. View Source
• [2] Schottelius M, et al. J Nucl Med. 2019;60(1):71-78. View Source
• [3] Int J Mol Sci. 2022;23(21):12878. View Source

Clinical Validation for Metastatic Lymph Node Detection

In a prospective Phase II pilot study involving six patients undergoing robot-assisted pelvic lymph node dissection for prostate cancer, intraoperative fluorescence imaging with Zopocianine (OTL78) achieved a sensitivity of 66.7% and specificity of 91.7% for identifying metastatic lymph nodes [1]. Median fluorescence intensity (MFI) in metastasized lymph nodes was 0.51 [IQR 0.11–0.74] compared to 0.06 [IQR 0.03–0.12] in benign lymph nodes (p = 0.024), confirming PSMA-dependent signal specificity [1]. In contrast, the PSMA minibody conjugate IR800-IAB2M has been evaluated in a first-in-man study, but quantitative sensitivity and specificity data for lymph node metastasis detection have not been reported, and its larger molecular size may limit tissue penetration compared to Zopocianine's low-molecular-weight design [2].

Lymph Node Detection

Head-to-head

Sensitivity 66.7%, Specificity 91.7%

Reported endpoint context from pilot study; supports detection endpoint evaluation in surgical research.

Phase II, n=6; comparator IR800-IAB2M lacks similar clinical data.

Evidence Dimension	Metastatic lymph node detection performance
Target Compound Data	Sensitivity = 66.7%, Specificity = 91.7%, MFI ratio (metastatic/benign) = 8.5-fold
Comparator Or Baseline	IR800-IAB2M: no reported sensitivity/specificity for lymph node metastasis; larger molecular size
Quantified Difference	OTL78 demonstrates clinically validated detection metrics; IR800-IAB2M lacks comparable clinical data
Conditions	Phase II clinical trial; robot-assisted PLND; OTL78 dose 0.03–0.06 mg/kg IV

Why This Matters

Clinical validation with quantifiable sensitivity and specificity metrics provides procurement confidence that Zopocianine has been rigorously evaluated in human surgical settings, reducing translational risk compared to preclinical-only comparators.

• [1] Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study. Mol Imaging Biol. 2025. View Source
• [2] First-in-man study of the PSMA Minibody IR800-IAB2M for molecularly targeted intraoperative fluorescence guidance during radical prostatectomy. View Source

Cross-Cancer Applicability in PSMA-Expressing Tumors

Using in vitro and in vivo models, Zopocianine (OTL78) reliably localized pulmonary squamous cell carcinoma in a PSMA-dependent manner, with marked improvement in surgeons' ability to identify residual disease after resection [1]. This cross-cancer applicability is supported by the observation that PSMA is expressed not only in prostate cancer but also in the neovasculature of various solid tumors, including lung squamous cell carcinoma. For comparison, the folate receptor-targeted NIR dye OTL38 (pafolacianine) is FDA-approved for ovarian cancer imaging but lacks PSMA-targeting capability, limiting its utility in prostate cancer and PSMA-expressing malignancies [2]. The hybrid tracer PSMA-I&F, while PSMA-targeted, requires PET infrastructure for preoperative imaging, whereas Zopocianine functions as a standalone optical agent for intraoperative use [3].

Cross-Cancer Utility

Class-level

PSMA-dependent localization in lung squamous cell carcinoma

Reported applicability across PSMA-expressing tumor models; context may require further validation.

Class-level inference; independent reproduction warranted.

Evidence Dimension	Applicability across PSMA-expressing cancer types
Target Compound Data	Validated in prostate cancer and pulmonary squamous cell carcinoma
Comparator Or Baseline	OTL38: folate receptor-targeted, limited to FR-expressing tumors (e.g., ovarian); PSMA-I&F: requires PET infrastructure
Quantified Difference	OTL78 targets PSMA-expressing tumors across multiple cancer types vs comparator limitations
Conditions	Preclinical and clinical studies in PSMA-expressing tumor models

Why This Matters

Procurement of Zopocianine supports research programs investigating multiple PSMA-expressing cancer types, maximizing utility across translational oncology studies rather than restricting use to a single indication.

• [1] A Prostate Specific Membrane Antigen-Targeted Near-Infrared Conjugate for Identifying Pulmonary Squamous Cell Carcinoma During Resection. PMC. 2022. View Source
• [2] S0456 fluorescent dye (precursor to OTL38) datasheet. View Source
• [3] Schottelius M, et al. J Nucl Med. 2019;60(1):71-78. View Source

Zopocianine Research and Translational Applications

Fluorescence-Guided Radical Prostatectomy with PLND

Zopocianine is optimally deployed in robotic or laparoscopic radical prostatectomy procedures where real-time visualization of PSMA-positive tumor margins and metastatic lymph nodes is required. Based on Phase II clinical data demonstrating 66.7% sensitivity and 91.7% specificity for metastatic node detection [1], surgeons can administer 0.03–0.06 mg/kg intravenously 1–2 hours prior to surgery and utilize NIR fluorescence imaging systems to guide resection. This application directly addresses the clinical need for reducing positive surgical margin rates, which remain 20–50% with conventional white-light surgery [2].

Preclinical PSMA-Targeted Theranostic Development

Zopocianine serves as a validated fluorescence reporter for preclinical studies investigating PSMA-targeted radioligand therapies (e.g., 177Lu-PSMA-617) or antibody-drug conjugates. Its high PSMA binding affinity (Kd = 4.7 nM) and rapid 17-minute clearance half-time [3] enable co-administration studies where fluorescence signal can confirm PSMA expression and tumor localization without interfering with therapeutic payload delivery. Researchers can leverage Zopocianine's established pharmacokinetic profile to optimize dosing schedules for combination regimens.

Cross-Cancer PSMA Expression Validation Studies

Given the documented PSMA expression in tumor neovasculature across multiple solid tumor types, Zopocianine is suitable for screening and validating PSMA positivity in patient-derived xenograft (PDX) models, organoids, or ex vivo human tissue specimens from cancers including pulmonary squamous cell carcinoma, renal cell carcinoma, and glioblastoma [4]. The compound's selective accumulation in PSMA-positive cancer tissues provides a quantitative fluorescence readout (TBR = 5:1 in preclinical models) for assessing target engagement.

Benchmarking Novel PSMA-Targeted Imaging Probes

Zopocianine represents a well-characterized reference standard for comparative evaluation of emerging PSMA-targeted NIR fluorescent probes. Its comprehensive characterization—including binding affinity (Kd = 4.7 nM), clearance kinetics (half-time = 17 min), tumor-to-background ratio (5:1), and clinical validation data [3][1]—provides a robust benchmark for head-to-head studies. Investigators developing next-generation PSMA imaging agents can use Zopocianine as a positive control to assess relative improvements in affinity, pharmacokinetics, or imaging contrast.

Application

Selection Property

Validation Focus

Prostate tumor fluorescence-guided surgery models

PSMA-targeted NIR fluorescence

Tumor margin and nodal signal endpoints

PSMA theranostic co-administration studies

High PSMA affinity and rapid clearance

Fluorescence confirmation of target engagement

Cross-tumor PSMA expression screening models

PSMA-dependent cellular accumulation

Tumor-to-background ratio in PDX and ex vivo tissue

Comparator assessment for novel PSMA probes

Characterized affinity and pharmacokinetic profile

Benchmark imaging contrast and clearance kinetics

• [1] Detection of Prostate Cancer Metastases During Pelvic Lymph Node Dissection with the PSMA-Targeted Fluorescent Agent OTL78: A Phase II Study. Mol Imaging Biol. 2025. View Source
• [2] A Novel PSMA-Targeted Probe for NIRF-Guided Surgery and Photodynamic Therapy. Int J Mol Sci. 2022;23(21):12878. View Source
• [3] Kularatne SA, et al. Clin Cancer Res. 2019;25(1):177-187. View Source
• [4] A Prostate Specific Membrane Antigen-Targeted Near-Infrared Conjugate for Identifying Pulmonary Squamous Cell Carcinoma During Resection. PMC. 2022. View Source